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Compound of Interest

Compound Name: Methyl 2-aminoisonicotinate

Cat. No.: B026944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-aminoisonicotinate, also known as Methyl 2-aminopyridine-4-carboxylate, is a

heterocyclic building block widely utilized in organic synthesis and medicinal chemistry.[1][2] Its

structure, featuring a pyridine ring substituted with both an amino group and a methyl ester,

provides versatile reactive sites for the development of more complex molecules. This

compound serves as a crucial intermediate in the synthesis of various pharmaceutical agents

and biochemical reagents.[3] Notably, it has been identified as a nitrogen monoxide synthetase

inhibitor, highlighting its potential in therapeutic research.[4] This technical guide provides an in-

depth summary of its core physical and chemical properties, experimental protocols, and

known biological activities to support its application in research and development.

Chemical and Physical Properties
The fundamental properties of Methyl 2-aminoisonicotinate are summarized below. Data has

been compiled from various chemical suppliers and databases to ensure accuracy.
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Property Value

CAS Number 6937-03-7[1][4]

Molecular Formula C₇H₈N₂O₂[1][4][5]

Molecular Weight 152.15 g/mol [1][4][5]

Synonyms

2-Aminoisonicotinic Acid Methyl Ester, Methyl 2-

aminopyridine-4-carboxylate, 2-Aminopyridine-

4-carboxylic acid methyl ester[1][4]

MDL Number MFCD04039316[2][6]

InChI Key SVWWNEYBEFASMP-UHFFFAOYSA-N[1]

Physical Properties
Property Value

Appearance
White to light yellow or tan crystalline

powder/solid.[4]

Melting Point 142-149 °C[1][4][6]

Solubility Soluble in Chloroform.[1][4]

Water Solubility Insoluble in water.[1]

Storage Temperature
Room temperature, keep in a dark, dry, and

sealed place.[1][6][7]

Predicted Properties
Property Value

Boiling Point 296.1±20.0 °C[1]

Density 1.238±0.06 g/cm³[1]

pKa 4.89±0.11[1]

Spectral Data
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Structural confirmation is critical for the use of this reagent. The following ¹H NMR data has

been reported.

¹H NMR (300 MHz, d6-DMSO): δ 3.96 (s, 3H); 7.14 (d, 1H); 7.49 (br, 1H); 8.07 (d, 1H); 8.18

(br, 2H, NH).[1]

Reactivity and Synthesis
General Reactivity
The primary reactive sites of Methyl 2-aminoisonicotinate are the amino group and the ester

functional group. The amino group can act as a nucleophile, readily undergoing reactions such

as acylation, alkylation, and protection. The ester can be hydrolyzed to the corresponding

carboxylic acid or converted to an amide.

Experimental Protocol: Boc Protection
A common and crucial reaction involving Methyl 2-aminoisonicotinate is the protection of the

amino group, for instance, with a tert-butyloxycarbonyl (Boc) group. This prevents the amino

group from participating in subsequent reactions.

Reaction: Synthesis of Methyl 2-(Boc-amino)isonicotinate.

Methodology:

Charging the Flask: A 500 mL round-bottom flask is charged with Methyl 2-
aminoisonicotinate (5.0 g, 32.9 mmol).[8]

Suspension: The solid is suspended in tert-Butanol (t-BuOH, 200 mL).[8]

Reagent Addition: While stirring the solution, di-tert-butyl dicarbonate (Boc₂O, 7.53 g, 34.5

mmol) is added.[8]

Reaction Conditions: The flask is placed in a preheated oil bath at 50°C and allowed to stir

overnight.[8]

Monitoring and Work-up: After approximately 22 hours, reaction completion is monitored

(e.g., by LCMS). The mixture is then cooled to room temperature.[8]
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Isolation: The resulting solid product is isolated by filtration. The material, Methyl 2-(Boc-

amino)isonicotinate, is typically of sufficient purity to be used without further purification.[8]

Reported Yield: 5.93 g of a white solid.[8]

Methyl 2-aminoisonicotinate
(5.0 g, 32.9 mmol)

Stirring Suspension
in 500 mL RBF

Add

Di-tert-butyl dicarbonate
(7.53 g, 34.5 mmol)

Add

t-BuOH (200 mL) Add

Heat to 50°C
Stir for 22 hours

Cool to RT
Filter

Reaction Mixture
Product:

Methyl 2-(Boc-amino)isonicotinate
(5.93 g, White Solid)

Isolate
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Workflow for Boc protection of Methyl 2-aminoisonicotinate.

Biological Activity
Methyl 2-aminoisonicotinate is identified as a nitrogen monoxide synthetase (nitric oxide

synthase, NOS) inhibitor.[4] Nitric oxide (NO) is a critical signaling molecule involved in various

physiological processes, including vasodilation, neurotransmission, and immune response. By

inhibiting NOS, Methyl 2-aminoisonicotinate can reduce the production of NO, making it a

valuable tool for studying the roles of NO in biological systems and a potential starting point for

the development of therapeutics targeting NO-mediated pathways.
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Inhibitory action of Methyl 2-aminoisonicotinate on NOS.

Safety and Handling
Appropriate safety precautions must be observed when handling Methyl 2-
aminoisonicotinate.

Hazard Statements: Causes skin irritation (H315) and serious eye irritation/damage (H318,

H319).[6]

Precautionary Statements:

Wear protective gloves, eye protection, and face protection (P280).[6]
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Wash skin thoroughly after handling (P264).[6]

IF ON SKIN: Wash with plenty of water (P302 + P352).[6]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing (P305 + P351 + P338).[1]

Hazard Class: Irritant.[1]

It is recommended to handle this compound in a well-ventilated area or fume hood while

wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Conclusion
Methyl 2-aminoisonicotinate is a versatile chemical intermediate with well-defined physical

and chemical properties. Its utility in organic synthesis is exemplified by standard

transformations like the Boc-protection of its amino group, a critical step in multi-step synthetic

routes. Furthermore, its documented activity as a nitrogen monoxide synthase inhibitor

provides a basis for its use in chemical biology and drug discovery. The data and protocols

presented in this guide offer a solid foundation for researchers and scientists to effectively and

safely utilize Methyl 2-aminoisonicotinate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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